Cas no 7056-56-6 (2(1H)-Naphthalenone, octahydro-4a,7,7-trimethyl-, (4aR,8aS)-rel-)

• Product Name: 2(1H)-Naphthalenone, octahydro-4a,7,7-trimethyl-, (4aR,8aS)-rel-
• CAS No: 7056-56-6
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 2841907
• PubChem ID: 71402357
• Update Time: 2024-03-01

2(1H)-Naphthalenone, octahydro-4a,7,7-trimethyl-, (4aR,8aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Naphthalenone, octahydro-4a,7,7-trimethyl-, (4aR,8aS)-rel-

• Inchi： 1S/C13H22O/c1-12(2)6-7-13(3)5-4-11(14)8-10(13)9-12/h10H,4-9H2,1-3H3/t10-,13+/m1/s1
• InChI Key： ZKWRFQLWFFFFRA-MFKMUULPSA-N
• SMILES： C1[C@@]2([H])[C@](C)(CCC(C)(C)C2)CCC1=O

Computed Properties

• Exact Mass: 194.167065321g/mol
• Monoisotopic Mass: 194.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones